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Compound of Interest

Compound Name: H-Ala-Ala-Tyr-OH TFA

Cat. No.: B12420517

An In-depth Technical Guide on the Safety of H-Ala-Ala-Tyr-OH TFA

Disclaimer: A specific Safety Data Sheet (SDS) for H-Ala-Ala-Tyr-OH TFA (L-Alanyl-L-alanyl-L-
tyrosine trifluoroacetate) is not readily available in the public domain. This guide has been
compiled from information on its constituent components—L-alanine, L-tyrosine, and
trifluoroacetic acid (TFA)—and general principles of laboratory safety. The information provided
herein should be used as a guideline and not as a substitute for a formal risk assessment
conducted by qualified professionals. Researchers, scientists, and drug development
professionals should always exercise caution and adhere to established laboratory safety
protocols when handling any chemical for which a specific SDS is not available.

Introduction

H-Ala-Ala-Tyr-OH, or L-Alanyl-L-alanyl-L-tyrosine, is a tripeptide. In the form of its
trifluoroacetate (TFA) salt, it is typically supplied as a lyophilized powder for research and
development purposes, particularly in the fields of biochemistry and drug discovery.
Understanding the safety profile of this compound is crucial for ensuring the well-being of
laboratory personnel and the integrity of experimental outcomes. This technical guide provides
a comprehensive overview of the potential hazards, handling procedures, and emergency
measures related to H-Ala-Ala-Tyr-OH TFA, based on the properties of its components.

Hazard Identification and Classification

The overall hazard profile of H-Ala-Ala-Tyr-OH TFA is a composite of the characteristics of the
peptide itself and the trifluoroacetate counter-ion.
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e L-Alanyl-L-alanyl-L-tyrosine (Peptide Moiety): Peptides are generally considered to have low
toxicity. L-alanine and L-tyrosine are naturally occurring amino acids. However, some
peptides can exhibit biological activity that may warrant caution. L-tyrosine, as a precursor to
catecholamines, may have physiological effects if absorbed in significant quantities.[1][2]

 Trifluoroacetic Acid (TFA Salt): TFA is a strong acid and can be corrosive.[3] While the TFA
salt of a peptide is less hazardous than the free acid, it can still pose risks, particularly upon
exposure to moisture, which may lead to the release of TFA. The primary hazards associated
with TFA are skin and eye irritation or burns, and respiratory tract irritation if inhaled.[3][4]

GHS Classification (Predicted): Based on the components, a precautionary classification would
be:

 Skin Irritation/Corrosion: Category 2 (Warning)
o Eye Damage/Irritation: Category 2A (Warning)

» Specific Target Organ Toxicity (Single Exposure) - Respiratory Irritation: Category 3
(Warning)

Composition and Physical/Chemical Properties

A summary of the available data for the components is presented below.

Table 1: Physical and Chemical Properties of Components

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://examine.com/supplements/l-tyrosine/research/
https://www.verywellhealth.com/everything-you-need-to-know-about-l-tyrosine-7567409
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Trifluoroacetic Acid

Property L-Alanine L-Tyrosine
(TFA)
White crystalline White to off-white o
Appearance Colorless liquid
powder powder
Molecular Formula C3H7NO2 C9H11NO3 C2HF302
Molecular Weight 89.09 g/mol 181.19 g/mol 114.02 g/mol
. . 332-335°C
Melting Point 297 °C (decomposes) -15.4 °C
(decomposes)
Boiling Point N/A N/A 72.4°C
- ) Sparingly soluble in o )
Solubility Soluble in water Miscible with water

water

Toxicological Information

No specific toxicological data for H-Ala-Ala-Tyr-OH TFA is available. The information below is

based on its components.

Table 2: Toxicological Data of Components

Acute Toxicity Skin Serious Eye
Component . L. Lo
(Oral) Corrosion/irritation = Damagellrritation
) . Not expected to be an  Not expected to be an
L-Alanine No data available o o
irritant irritant
Generally Recognized
as Safe (GRAS).[1] Not expected to be an
] Doses <150 mg/kg or irritant. Local injection ~ Not expected to be an
L-Tyrosine

<12 g per day for up
to three months are

generally safe.[1]

site reactions have

been observed.[5]

irritant

Trifluoroacetic Acid
(TFA)

LD50 (rat, oral): 200-
400 mg/kg

Causes severe skin

burns

Causes serious eye

damage

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b12420517?utm_src=pdf-body
https://examine.com/supplements/l-tyrosine/research/
https://examine.com/supplements/l-tyrosine/research/
https://pubmed.ncbi.nlm.nih.gov/12355563/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols and Handling Procedures
General Handling and Personal Protective Equipment
(PPE)

A general workflow for safely handling H-Ala-Ala-Tyr-OH TFA in a laboratory setting is outlined

below.
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Workflow for Safe Handling of H-Ala-Ala-Tyr-OH TFA

Preparation

Conduct Risk Assessment

;

Review Safety Information (e.g., this guide)

:

Don appropriate PPE:
- Safety glasses/goggles
- Lab coat
- Nitrile gloves

Handling

Work in a well-ventilated area
(e.g., chemical fume hood)

;

Weigh the required amount carefully
to avoid dust generation

;

Dissolve in appropriate solvent

Post-Handling

Clean work area thoroughly

l

Dispose of waste according to
institutional guidelines

y

Remove PPE and wash hands

Click to download full resolution via product page

Caption: General workflow for handling H-Ala-Ala-Tyr-OH TFA.
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First-Aid Measures

Table 3: First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

The following diagram illustrates a general procedure for handling a small spill of H-Ala-Ala-

Tyr-OH TFA powder.
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Small Spill Cleanup Procedure

Evacuate immediate area
Ensure proper PPE is worn

Gently cover the spill with
an inert absorbent material
(e.g., vermiculite, sand)

Carefully sweep up th@
Place in a sealed container
for disposal

Clean the spill area with
soap and water

Dispose of waste according to
institutional guidelines

Click to download full resolution via product page

Caption: Procedure for cleaning up a small chemical spill.
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Storage and Disposal

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from incompatible substances such as strong oxidizing agents and moisture.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the material to enter drains or waterways.

Logical Relationship for Hazard Assessment

The following diagram illustrates the logical relationship in assessing the potential hazards of
H-Ala-Ala-Tyr-OH TFA based on its components.

Hazard Assessment Logic

H-Ala-Ala-Tyr-OH TFA

omponen

H-Ala-Ala-Tyr-OH Trifluoroacetate (TFA)
(Peptide) (Counter-ion)

Peptide Hazards TFA Hazards

Skin/eye irritant
Respiratory irritant
Corrosive (as free acid)

Generally low toxicity
Potential biological activity

Overall Hazard Profile

(Precautionary Approach)
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Caption: Logical flow for assessing the hazards of H-Ala-Ala-Tyr-OH TFA.

Conclusion

While a specific Safety Data Sheet for H-Ala-Ala-Tyr-OH TFA is not available, a thorough
assessment of its components allows for a precautionary approach to its safe handling. The
primary concerns stem from the trifluoroacetate counter-ion, which imparts potential irritant
qualities to the compound. By adhering to standard laboratory safety practices, including the
use of appropriate personal protective equipment, working in well-ventilated areas, and
following established protocols for handling and disposal, researchers can minimize the risks
associated with this and other similar research chemicals. It is imperative that all users
familiarize themselves with this information and their institution's safety guidelines before
commencing any work with this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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